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Cat. No.: S545048

Tetramisole is a synthetic imidazothiazole derivative. Its immunomodulatory effects are complex and appear
to function by restoring depressed immune function rather than stimulating responses to above-normal

levels [1].

The table below summarizes the key cellular mechanisms through which tetramisole and levamisole exert

their immunostimulatory effects:

Immune . .
Reported Effect of Tetramisole/Levamisole

Component

T-lymphocytes Enhances T-cell activation and proliferation; restores cutaneous delayed
hypersensitivity in anergic patients [2] [1].

Macrophages Potentiates phagocytosis and chemotaxis [1].

Neutrophils Increases mobility, adherence, and chemotaxis [1].

Antibody Response Can stimulate the formation of antibodies to various antigens [1].

Natural Killer (NK) Shown to increase NK cells and activated T-cells in patients with Stage Il colon
Cells cancer [1].
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The signaling pathways involved in these immunostimulatory effects are not fully delineated in the available
literature. Research indicates that the L-isomer (levamisole) is primarily responsible for the

immunostimulatory activity [3] [2] [1].

Experimental Protocols and Research Applications

While detailed modern protocols for immunostimulant research are scarce in the search results, the following

methodologies are derived from foundational studies.

In Vitro Protocol: Lymphocyte Transformation Assay

This protocol is based on studies investigating the enhancement of human lymphocyte transformation in

response to antigens [2].

e 1. Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy donors using
density gradient centrifugation.
2. Cell Culturing: Culture PBMCs in appropriate media supplemented with serum. Seed cells in
multi-well plates.
3. Stimulation and Treatment:
o Antigen Groups: Add specific antigens to the cultures, such as PPD (purified protein derivative
of tuberculin), Candida antigen, or measles antigen.
o Drug Treatment: Co-treat cells with L-tetramisole (levamisole). Historical dose-response tests
indicated an optimum concentration of approximately 100 pg/mL for this in vitro effect [2] [3].
o Include control groups with media only, antigen only, and drug only.

4. Incubation: Incubate cultures for several days (e.g., 5-7 days) at 37°C in a humidified incubator
with 5% COa.

5. Measurement of Proliferation: Quantify lymphocyte transformation by measuring the
incorporation of tritiated thymidine ([3H]-thymidine) into the DNA of proliferating cells.

6. Data Analysis: Compare the proliferation rates (counts per minute) between the control and
treatment groups to determine the enhancement of antigen-induced lymphocyte transformation by
levamisole.

The following workflow diagram illustrates the key steps of this lymphocyte transformation assay:
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In Vivo Research and Clinical Use

Historically, levamisole was used clinically as an immunostimulant in humans, most notably in combination
with fluorouracil (5-FU) as an adjuvant treatment for Dukes' stage C colon cancer after surgical resection

[1]. It has also been investigated for use in rheumatic disorders like rheumatoid arthritis [1].
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In contemporary research, tetramisole hydrochloride remains a reagent in basic science. For example, it is

used in C. elegans research as an immobilizing agent, with a typical working concentration of

approximately 100 pg/mL for paralyzing worms prior to microscopy or dissection [3] [4].

Critical Safety and Regulatory Notes

For researchers working with this compound, it is crucial to be aware of the following safety and regulatory

information:
Aspect Notes for Researchers
Human Contraindicated in patients with known hypersensitivity to the drug. Its use has

Contraindications

Veterinary Use &
Withdrawal

Toxicity

Drug Interactions

been associated with agranulocytosis, and it can produce "Antabuse"-like side
effects with alcohol [1].

For veterinary use only in many jurisdictions. Adhere to species-specific
withdrawal periods (e.g., 14 days for meat in cattle) to prevent residue
contamination [5].

The LDso in rats is 180 mg/kg (oral). Overdose can cause neurotoxic effects
such as tremors and lack of coordination in animals [1] [5].

Can increase the anticoagulant effect of warfarin and other coumarin-like
drugs. Concomitant administration with fluorouracil and phenytoin can lead to
increased plasma levels of phenytoin [1].

Key Conclusions for Researchers

Tetramisole hydrochloride presents a classic example of a drug with dual functionality—anthelmintic and

immunostimulant. Key conclusions for researchers include:

e The L-isomer (levamisole) is the primary driver of immunostimulatory activity.

e The core mechanism involves modulating innate and adaptive immunity, particularly by enhancing
T-cell function and phagocyte activity.
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e While its clinical use in humans is now limited, it serves as an important tool for basic immunology
research and veterinary medicine.
e Strict adherence to safety protocols is essential due to its potential for serious adverse effects.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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